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Compound of Interest

Compound Name: 1-Acetyl-2-pyrrolidinecarboxamide

CAS No.: 30130-35-9

Cat. No.: B1267297

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Acetyl-2-pyrrolidinecarboxamide is a chiral derivative of proline, an amino acid notable for

its unique cyclic structure that imparts significant conformational constraints. As a member of

the pyrrolidine carboxamide class, this compound is of interest to the scientific community for

its potential applications in medicinal chemistry and drug development. Pyrrolidine-based

scaffolds are integral to a multitude of biologically active molecules, demonstrating a broad

range of pharmacological activities. This technical guide provides a comprehensive overview of

the basic properties of 1-Acetyl-2-pyrrolidinecarboxamide, including its physicochemical

characteristics, synthesis protocols, and a discussion of the potential biological activities of the

broader class of pyrrolidine carboxamides. Due to the limited availability of direct experimental

data for this specific compound, this guide also incorporates information on structurally related

molecules to provide a contextual understanding.
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While specific experimental data for 1-Acetyl-2-pyrrolidinecarboxamide is not extensively

available in public databases, the fundamental properties can be summarized based on its

chemical structure and information from chemical suppliers.

Property Value Source

Molecular Formula C₇H₁₂N₂O₂ [1]

Molecular Weight 156.18 g/mol [2]

CAS Number 30130-35-9 [1][3][4][5]

Appearance
Solid (typically white or off-

white)
[2]

Chirality
Exists as (S) and (R)

enantiomers
[2]

Purity
≥95% (as commercially

available)
[1]

Storage

Recommended to be stored in

a cool, dry place, away from

direct sunlight in a tightly

sealed container. Ideal long-

term storage is typically at 2-8

°C.

[2]

Note: Properties such as melting point, boiling point, and solubility for 1-Acetyl-2-
pyrrolidinecarboxamide are not well-documented in publicly accessible literature. For a

related compound, (2S)-1-Acetyl-N-methylpyrrolidine-2-carboxamide, a melting point of 105 °C

has been reported[6].

Synthesis and Experimental Protocols
The synthesis of (S)-1-Acetyl-2-pyrrolidinecarboxamide has been described, primarily for its

use as an intermediate in the preparation of other pharmacologically active compounds like

Levosulpiride, a therapeutic agent for depression and a central nervous system agonist[7].
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Synthesis of (S)-1-Acetyl-2-pyrrolidinecarboxamide
A common synthetic route starts from (S)-proline. The following is a general representation of

the synthesis described in patent literature[7].

Experimental Workflow for Synthesis
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Step 1: Acetylation

Step 2: Amide Formation

(S)-Proline

N-Acetyl-(S)-proline

Reaction

Acetic Anhydride

N-Acetyl-(S)-proline

Formation of Mixed Anhydride
(e.g., with ethyl chloroformate)

(S)-1-Acetyl-2-pyrrolidinecarboxamide

Aminolysis

Alcoholic Ammonia
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Downstream Signaling Cascade

1-Acetyl-2-pyrrolidinecarboxamide
(Hypothetical Ligand)

Cell Surface Receptor
(e.g., GPCR, Kinase)

Binding & Modulation

Second Messengers
(e.g., cAMP, Ca2+)

Activation/Inhibition

Kinase Cascade
(e.g., MAPK, PI3K/Akt)

Transcription Factors
(e.g., NF-κB, CREB)

Cellular Response
(e.g., Proliferation, Apoptosis, Inflammation)

Gene Expression Changes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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